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Compound of Interest

Compound Name:
3-Chloro-7-methyl-1,6-

naphthyridine

CAS No.: 2250241-77-9

Cat. No.: B2433629

Get Quote

Executive Summary & Compound Profile
Objective: This guide defines the authoritative protocol for the containment, classification, and

disposal of 3-Chloro-7-methyl-1,6-naphthyridine. As a halogenated nitrogen heterocycle

often used as a pharmaceutical building block, this compound requires strict adherence to

"Cradle-to-Grave" management to prevent environmental contamination and ensure regulatory

compliance (RCRA/EPA).

Compound Identification:

Chemical Name: 3-Chloro-7-methyl-1,6-naphthyridine[1][2][3][4][5]

CAS Number: 2250241-77-9[2][3][4][5]

Molecular Formula: C9H7ClN2[4][5]

Chemical Class: Halogenated Heteroaromatic
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Physical State: Solid (typically off-white to yellow powder)

Critical Hazard Assessment: While specific toxicological data for this isomer may be limited,

Standard Operating Procedures (SOPs) for research chemicals dictate treating it as a Category

3 Acute Toxin and Skin/Eye Irritant. Its halogenated nature implies persistence in aquatic

environments, mandating zero-discharge to sewer systems.

Waste Characterization & Classification
Proper disposal begins with accurate characterization.[6] Under the Resource Conservation

and Recovery Act (RCRA), this compound must be evaluated against the following criteria:

Feature Classification
Regulatory Code
(USA)

Rationale

Primary Class Halogenated Organic
D001 / D003

(Potential)

Combustible solid;

potential to release

toxic fumes (NOx,

HCl) upon thermal

decomposition.

Toxicity Characteristic Waste D000 (Unlisted)

Unless proven

otherwise via TCLP,

treat as toxic. Not

specifically P- or U-

listed, but falls under

"Process Waste" if

used as a

solvent/reactant.

Solubility Lipophilic N/A

Low water solubility;

high bioaccumulation

potential. Strictly

prohibited from drain

disposal.
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The Golden Rule of Segregation:

Do NOT mix with Oxidizers: The nitrogen-containing naphthyridine ring is susceptible to

oxidation. Mixing with strong oxidizers (e.g., Nitric Acid, Peroxides) can lead to exothermic

runaway reactions.

Do NOT mix with Strong Acids: While the chlorine atom reduces basicity, the nitrogen atoms

can still protonate, potentially generating heat or forming insoluble salts that clog waste lines.

Segregation Logic Diagram

3-Chloro-7-methyl-1,6-naphthyridine
(Solid or Solution)

Strong Oxidizers
(Nitric Acid, Peroxides)
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(Fire/Explosion Risk)
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(H2SO4, HCl)

AVOID
(Exothermic/Salts)

Halogenated Solvent Waste
(DCM, Chloroform)

CORRECT STREAM
(Compatible)

Non-Halogenated Solvents
(Acetone, Methanol)

ACCEPTABLE
(If <1000ppm)

Click to download full resolution via product page

Caption: Segregation logic emphasizing the critical separation from oxidizers and the

preference for halogenated waste streams.

Step-by-Step Disposal Workflows
Scenario A: Pure Solid Substance (Expired or Excess)

Container: Use the original container if intact. If transferring, use a High-Density

Polyethylene (HDPE) or Amber Glass jar with a Teflon-lined screw cap.

Labeling: Apply a hazardous waste tag immediately.

Constituents: "3-Chloro-7-methyl-1,6-naphthyridine (100%)"

Hazard Checkboxes: Toxic, Irritant.[7]
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Disposal Path: Lab Pack for High-Temperature Incineration.

Why: Incineration at >1000°C is required to break the stable naphthyridine ring and safely

capture the liberated chlorine as HCl via scrubbers.

Scenario B: Reaction Mixtures (Mother Liquors)
Solvent Assessment:

If dissolved in DCM/Chloroform: Classify as Halogenated Solvent Waste.

If dissolved in DMSO/DMF: Classify as Halogenated Solvent Waste (due to the solute).

Protocol:

Allow reaction to cool to room temperature.

Verify pH is between 5 and 9. Neutralize if necessary (carefully, to avoid precipitation).

Transfer to the Halogenated Waste Carboy.

Do NOT fill carboy >90% full (leave headspace for expansion).

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Syringes)[1]

Classification: Solid Hazardous Waste (Debris).

Protocol:

Place items in a clear, 6-mil polyethylene bag or a dedicated solid waste bucket.

Sharps: If syringes/needles are contaminated, they go into the Red Sharps Container, not

the trash.

Double Bagging: If the compound is in fine powder form, double bag to prevent dust

release during transport.
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Emergency Spill Response (Self-Validating
Protocol)
In the event of a spill, immediate containment is vital to prevent aerosolization of the powder.

Spill Response Logic:

Spill Detected Assess Volume & Form
(Solid vs. Liquid)

Solid Powder

Liquid Solution

1. Dampen with inert oil/solvent
(Avoids dust)

2. Scoop into jar

1. Cover with Vermiculite/Pad
2. Absorb completely

3. Scoop into jar

Clean surface with
soap & water Tag as Hazardous Waste

Click to download full resolution via product page

Caption: Operational flow for spill containment. Note the "Dampen" step for solids to prevent

inhalation hazards.

Technical Insight: Never dry-sweep a halogenated heteroaromatic powder. The dust is a potent

respiratory irritant.[7] Always dampen with a high-flashpoint solvent (e.g., PEG or mineral oil) or

use a HEPA-filtered vacuum if available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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